(Z)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)-N-(3-oxo-1,2-dihydroisoindol-5-yl)prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)-N-(3-oxo-1,2-dihydroisoindol-5-yl)prop-2-enamide is a useful research compound. Its molecular formula is C21H22N4O2 and its molecular weight is 362.433. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Strategies and Pharmacology of Cyanopyridine Derivatives
- Study Overview : This review focuses on the synthetic strategies and pharmacological activities of 2-oxo-3-cyanopyridine derivatives, a structural motif similar in complexity to the compound . These derivatives exhibit diverse biological activities, including anticancer, antibacterial, antifungal, and antiviral effects, underscoring the importance of cyanopyridines in medicinal chemistry.
- Relevance : The study highlights the potential of structurally complex cyanopyridines in drug discovery, suggesting that the compound may also possess varied pharmacological activities worth exploring (Ghosh et al., 2015).
Antifungal Pharmacophore Sites
- Study Overview : Research on compounds tested against Fusarium oxysporum reveals specific antifungal pharmacophore sites, indicating a structured approach to combating fungal diseases. The analysis of structure-activity relationships (SAR) offers insights into designing effective antifungal agents.
- Relevance : Understanding the antifungal pharmacophore sites can inform the research and development of new compounds with enhanced efficacy against fungal pathogens, potentially including the compound of interest (Kaddouri et al., 2022).
Biological Effects of Acetamide and Formamide Derivatives
- Study Overview : A review of the toxicology of acetamide, formamide, and their derivatives provides a comprehensive overview of the biological effects of these compounds, including their commercial significance and environmental impact.
- Relevance : This research sheds light on the environmental and biological implications of using complex organic compounds, offering a context for evaluating the safety and ecological impact of similar new chemical entities (Kennedy, 2001).
Environmental Concentrations of Engineered Nanomaterials
- Study Overview : A review discussing the environmental concentrations of engineered nanomaterials, including their release into various ecosystems, provides a critical perspective on the potential environmental exposure and impacts of novel synthetic compounds.
- Relevance : This study is pertinent for assessing the environmental footprint of new chemical entities, highlighting the importance of monitoring and managing the ecological effects of synthetic compounds (Gottschalk et al., 2013).
Mechanism of β-O-4 Bond Cleavage in Lignin Acidolysis
- Study Overview : Research on the acidolysis of lignin model compounds elucidates the mechanisms underlying the cleavage of β-O-4 bonds, a critical reaction in lignin degradation and valorization processes.
- Relevance : Understanding these mechanisms can inform the development of new synthetic pathways and the valorization of lignin, suggesting potential catalytic or synthetic applications for complex compounds like the one (Yokoyama, 2015).
properties
IUPAC Name |
(Z)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)-N-(3-oxo-1,2-dihydroisoindol-5-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O2/c1-4-7-25-13(2)8-16(14(25)3)9-17(11-22)20(26)24-18-6-5-15-12-23-21(27)19(15)10-18/h5-6,8-10H,4,7,12H2,1-3H3,(H,23,27)(H,24,26)/b17-9- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQHICHKTWVBANY-MFOYZWKCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C(=CC(=C1C)C=C(C#N)C(=O)NC2=CC3=C(CNC3=O)C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCN1C(=CC(=C1C)/C=C(/C#N)\C(=O)NC2=CC3=C(CNC3=O)C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.